1,4,7,10,13-Benzopentaoxacyclopentadecin, 2,3,5,6,8,9,11,12-octahydro-15-bromo-
Overview
Description
“1,4,7,10,13-Benzopentaoxacyclopentadecin, 2,3,5,6,8,9,11,12-octahydro-” is a chemical compound with the formula C14H20O5 and a molecular weight of 268.3056 . It is also known by other names such as Benzo61,4,7,10,13-pentaoxacyclopentadecane, Benzo-15-crown-5, Benzo-15-crown-5 ether, Crown ether benzo-15-crown-5, Monobenzo-15-crown-5, 2,3-Benzo-15-crown-5, and 2,3,5,6,8,9,11,12-Octahydro-1,4,7,10,13-benzopentaoxacyclopentadecin .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 268.3056 . More detailed properties were not found in the search results.Scientific Research Applications
4’-Bromobenzo-15-crown 5-Ether: A Comprehensive Analysis of Scientific Research Applications
Ion Complexation and Selective Extraction: 4’-Bromobenzo-15-crown 5-Ether is primarily used for the complexation of ions and the extraction and separation of organic metal compounds. It forms stable complexes with lithium, sodium, and potassium ions, exhibiting good solubility in organic solvents. This ability to selectively extract and separate metal ions makes it widely applicable in chemical analysis, synthesis, and electrochemistry .
Solvent for Inorganic Salts: This compound can dissolve inorganic salts into organic solvents, facilitating ‘naked’ anion chemistry. This property is particularly useful in synthetic chemistry where inorganic salts are often used as reagents or catalysts .
Phase Transfer Catalysis: Crown ethers like 4’-Bromobenzo-15-crown 5-Ether serve as phase transfer catalysts, enabling the transfer of a reactant from one phase into another where reaction occurs more efficiently. This is beneficial in various chemical reactions where reactants are not soluble in a common solvent .
Chiral Resolution: Chiral crown ethers are employed to resolve racemic mixtures or separate isomers by chiral chromatography. While specific applications for 4’-Bromobenzo-15-crown 5-Ether in chiral resolution are not detailed, crown ethers’ ability to form diastereomeric complexes with chiral cations suggests potential use in this area .
Proteomics Research: The compound is also utilized in proteomics research, where it may play a role in the study of protein structures, functions, and interactions. The specific details of its application in proteomics are not provided but could involve ion complexation or solubility properties .
Organic Synthesis: In organic synthesis, 4’-Bromobenzo-15-crown 5-Ether can be used as a reagent or catalyst due to its ability to stabilize reactive intermediates or facilitate reactions that require specific ion pairing .
Electrochemistry: In electrochemical applications, crown ethers like 4’-Bromobenzo-15-crown 5-Ether can be used to modify the properties of electrodes or electrolytes, enhancing selectivity or sensitivity of electrochemical sensors .
Analytical Chemistry: The compound’s selective ion-binding properties make it useful in analytical chemistry for tasks such as ion chromatography or mass spectrometry, where it can aid in the separation and identification of compounds based on their ionic characteristics .
Thermo Fisher Scientific ChemBK Sigma-Aldrich Santa Cruz Biotechnology
Mechanism of Action
Target of Action
The primary targets of 4’-Bromobenzo-15-crown 5-Ether are metal ions, specifically lithium, sodium, and potassium ions . The compound forms stable complexes with these ions, which is a key aspect of its function .
Mode of Action
4’-Bromobenzo-15-crown 5-Ether interacts with its targets (metal ions) through a process known as complexation . This involves the formation of a stable complex between the crown ether and the metal ion. The bromobenzo group in the compound provides an additional point of interaction, enhancing the stability of the resulting complex .
Biochemical Pathways
For instance, sodium and potassium ions are essential for the function of the sodium-potassium pump, a critical component of cellular function .
Pharmacokinetics
Given its chemical structure and properties, it is likely that the compound has good solubility in organic solvents .
Result of Action
The primary result of the action of 4’-Bromobenzo-15-crown 5-Ether is the formation of stable complexes with metal ions . This can influence the availability and activity of these ions, potentially affecting various biochemical processes and pathways where these ions play a crucial role .
Action Environment
The action of 4’-Bromobenzo-15-crown 5-Ether can be influenced by various environmental factors. For instance, the presence of other ions in the environment can affect the compound’s ability to form complexes with its target ions . Additionally, factors such as pH and temperature could potentially influence the stability of the complexes formed .
properties
IUPAC Name |
17-bromo-2,5,8,11,14-pentaoxabicyclo[13.4.0]nonadeca-1(15),16,18-triene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19BrO5/c15-12-1-2-13-14(11-12)20-10-8-18-6-4-16-3-5-17-7-9-19-13/h1-2,11H,3-10H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GPKJNSIFVWMEEI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCOC2=C(C=C(C=C2)Br)OCCOCCO1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19BrO5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50209687 |
Source
|
| Record name | 1,4,7,10,13-Benzopentaoxacyclopentadecin, 2,3,5,6,8,9,11,12-octahydro-15-bromo- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50209687 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
347.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,4,7,10,13-Benzopentaoxacyclopentadecin, 2,3,5,6,8,9,11,12-octahydro-15-bromo- | |
CAS RN |
60835-72-5 |
Source
|
| Record name | 15-Bromo-2,3,5,6,8,9,11,12-octahydro-1,4,7,10,13-benzopentaoxacyclopentadecin | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=60835-72-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1,4,7,10,13-Benzopentaoxacyclopentadecin, 2,3,5,6,8,9,11,12-octahydro-15-bromo- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0060835725 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1,4,7,10,13-Benzopentaoxacyclopentadecin, 2,3,5,6,8,9,11,12-octahydro-15-bromo- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50209687 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4'-Bromobenzo-15-crown 5-Ether | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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